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Compound of Interest

Compound Name: Thiosultap

Cat. No.: B1206489 Get Quote

An In-depth Technical Guide to the Chemical Properties and Stability of Thiosultap-disodium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of Thiosultap-disodium, a nereistoxin analogue insecticide. The information is

compiled to assist researchers, scientists, and professionals in drug development and crop

protection in understanding the fundamental characteristics of this compound.

Chemical Identity and Properties
Thiosultap-disodium is the disodium salt of thiosultap and is used to control various insect

pests on crops like rice, vegetables, and fruit trees.[1] It functions as a stomach poison with

some contact and systemic action, acting as a nereistoxin analogue to disrupt nerve function in

insects, which leads to paralysis and death.[2]

Chemical Structure and Nomenclature
IUPAC Name: disodium S,S′-[2-(dimethylamino)propane-1,3-diyl] disulfurothioate[1][2][3]

CAS Name: Thiosulfuric acid (H2S2O3), S,S'-[2-(dimethylamino)-1,3-propanediyl] ester,

disodium salt[2][3]

Common Names and Synonyms: Bisultap, Dimehypo, Disosultap, Molosultap, Sha chong

shuang[1][2][3][4]
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Physicochemical Properties
The key physicochemical properties of Thiosultap-disodium are summarized in the table below

for easy reference.

Property Value References

Molecular Formula C₅H₁₁NNa₂O₆S₄ [1][2][3][5]

Molecular Weight 355.38 g/mol [2][5]

Physical State White crystalline solid [2]

Melting Point 194-196 °C [4]

CAS Registry Number 52207-48-4 [1][2][3]

Synthesis and Formulation
The commercial production of Thiosultap-disodium involves a nucleophilic substitution

reaction. The process is outlined in the diagram below.
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Logical Workflow for Thiosultap-disodium Synthesis

2-Dimethylamino-1,3-propanedithiol

Nucleophilic Substitution
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Aqueous or Methanol Medium

Controlled Temperature

Thiosultap-disodium

Purification
(Crystallisation or Filtration)
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Caption: Commercial synthesis pathway for Thiosultap-disodium.

The synthesis reacts 2-dimethylamino-1,3-propanedithiol with disodium thiosulfate in an

aqueous or methanol medium under controlled temperatures to prevent hydrolysis.[2][6] The

resulting Thiosultap-disodium is then purified. It is often formulated as water-soluble or

granular products for agricultural use.[2][6]

Chemical Stability and Degradation
Understanding the stability of Thiosultap-disodium is critical for its effective application,

storage, and environmental fate assessment.

Aqueous Stability
Thiosultap-disodium exhibits limited stability in aqueous solutions. One study demonstrated

that in a 100 µg/L aqueous solution, over 80% of the compound degraded within seven days.[7]
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This suggests that hydrolysis is a significant degradation pathway. The thiosulfate anion is

known to react with dilute acids to produce sulfur and sulfur dioxide, indicating that pH is a

critical factor in the stability of Thiosultap-disodium.[8]

Thermal and Photolytic Stability
Information on the specific degradation point is limited, but its melting point is around 195 °C.[2]

Upon combustion, it produces toxic nitrogen oxide and sulfur oxide gases.[4] While specific

photolysis studies on Thiosultap-disodium are not widely available, related compounds

undergo photodegradation, which is often influenced by pH.[9][10][11]

Degradation Pathway
Thiosultap-disodium is an analogue of nereistoxin, and a primary degradation pathway

involves its conversion to nereistoxin. This is a key consideration in analytical chemistry, where

acidic extraction followed by alkalinization is used to facilitate this conversion for detection

purposes.[12][13]

Conceptual Degradation of Thiosultap-disodium

Thiosultap-disodium
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Caption: Factors influencing the degradation of Thiosultap-disodium.

Experimental Protocols for Analysis
Accurate determination of Thiosultap-disodium residues is essential for regulatory compliance

and food safety. Various analytical methods have been developed for different matrices.

General Analytical Workflow
The analysis of Thiosultap-disodium and other nereistoxin-related pesticides often involves

extraction, a derivatization step to convert the parent compound to nereistoxin, and subsequent

detection by chromatographic methods.[12][13]
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General Experimental Workflow for Residue Analysis

Sample Collection
(e.g., Palm Oil, Pepper, Plant Foods)
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Caption: Workflow for the analysis of Thiosultap-disodium residues.

Protocol 1: Analysis in Palm Oil via LC-MS/MS
This method provides a simple and fast determination of Thiosultap-disodium residues.[12][14]

Sample Preparation:

Weigh 5 grams of melted crude palm oil into a 50 mL polyethylene centrifuge tube.[12]
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Extraction:

Add 5 mL of dichloromethane and mix well.[12]

Add 5 mL of water.[12]

Vortex the mixture for 2 minutes. Repeat three times, with a 2-minute heating step at 60°C

in a water bath between each vortexing step.[12]

Instrumental Analysis:

Technique: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[12]

Mobile Phase: Methanol and a 10 mM ammonium acetate aqueous solution (adjusted to

pH 5.0).[12]

Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective

quantification.[12]

Validation Data:

Recoveries: 72% to 103%[12][14]

Repeatability (RSD): 4% to 6%[12][14]

Limit of Detection (LOD): 2.9 ng/mL[12][14]

Limit of Quantification (LOQ): 8.7 ng/mL[12][14]

Protocol 2: Analysis in Plant Foods via GC-ECD
This method is suitable for a range of plant-based foods.[13]

Extraction:

Extract the sample using a hydrochloric acid solution that contains cysteine hydrochloride.

This acidic condition helps in converting Thiosultap-disodium to nereistoxin.[13]

Derivatization:
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The extract is then treated under alkaline conditions to complete the derivatization to

nereistoxin.[13]

Instrumental Analysis:

Technique: Gas Chromatography with an Electron Capture Detector (GC-ECD).[13]

Validation Data:

Recoveries: 72% to 108%[13]

Relative Standard Deviations (RSDs): 0.3% to 14.7%[13]

Protocol 3: Analysis in Pepper via LC-MS/MS
This protocol details a method specific for a complex matrix like pepper.[7]

Extraction:

Perform an extraction with acetonitrile in an acidic medium using ultrasonic extraction.[7]

Cleanup:

Follow with a cleanup step using anhydrous MgSO₄.[7]

Instrumental Analysis:

Technique: Linear Ion Trap Quadrupole LC-MS/MS.[7]

Detection Mode: Negative ion mode for Thiosultap-disodium; positive ion mode for its

metabolites like thiocyclam and nereistoxin.[7]

Validation Data:

Recoveries: 58% to 87% at spiking levels of 20 and 200 µg/kg.[7]

RSD values: Below 20%.[7]

Conclusion
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Thiosultap-disodium is a synthetic insecticide with well-defined chemical properties. Its utility is

counterbalanced by its limited stability in aqueous environments, which is a critical factor for its

application, formulation, and environmental persistence. The degradation into nereistoxin is a

key feature of its chemical behavior and forms the basis of many analytical methods. The

detailed protocols provided herein offer robust and validated approaches for the quantification

of its residues in various matrices, ensuring safety and regulatory adherence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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